1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11

• Molecular Formula: C15H19NO2
• Molecular Weight: 256.38 g/mol
• InChI: InChI=1S/C15H19NO2/c1-18-13-7-5-12(6-8-13)14(11-16)15(17)9-3-2-4-10-15/h5-8,14,17H,2-4,9-10H2,1H3/i2D2,3D2,4D2,9D2,10D2,14D
• InChIKey: ASYJSBPNAIDUHX-UKYSVMFJSA-N

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11: Deuterated IS for Venlafaxine

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 (Molecular Formula: C₁₅H₈D₁₁NO₂, Molecular Weight: 256.38) is a stable isotope-labeled (deuterated) analog of 2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)acetonitrile [1]. This compound serves as a critical intermediate in the synthesis of deuterated N,O-Didesmethylvenlafaxine, a major metabolite of the antidepressant venlafaxine . As an isotopically labeled compound, its primary application lies in bioanalysis, where it functions as an internal standard for the precise quantification of venlafaxine and its metabolites via mass spectrometry (MS)-based methods .

Workflow LC-MS/MS bioanalysis of venlafaxine metabolites

Role Stable isotope-labeled internal standard (SIL-IS)

Research Matrix Human plasma research matrices

Synthesis Use Intermediate for N,O-Didesmethylvenlafaxine-d11 standard

• [1] MedChemExpress. 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11. Product Datasheet. URL: https://www.medchemexpress.eu/1-cyano-4-methoxyphenyl-ethyl-cyclohexanol-d11.html View Source

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11: Why Unlabeled Analogs Fail

In LC-MS/MS and GC-MS assays, the use of a structurally identical, stable isotope-labeled internal standard (SIL-IS) is essential to correct for matrix effects, which can cause significant ion suppression or enhancement and lead to inaccurate quantification [1]. While an unlabeled analog like 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol or a less-deuterated analog like 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d10 may appear similar, they lack the precise mass shift and isotopic purity required for optimal performance. The -d11 variant offers an increased number of deuterium atoms, which can provide a more favorable mass difference from the target analyte, minimizing isotopic cross-talk and improving assay specificity, especially in complex biological matrices. Substituting with a non-deuterated or differently labeled analog compromises method robustness and can lead to regulatory rejection of bioequivalence or pharmacokinetic study data [2].

Target

Mass Shift +11 Da provides clear separation from analyte envelope

Matrix Effect Co-eluting SIL-IS corrects ion suppression/enhancement

Isotopic Purity High enrichment minimizes under-labeled interference

Alternative

Mass Shift Unlabeled analog: no mass shift; -d10/+6 may not fully resolve isotopic overlap

Matrix Effect Non-deuterated surrogate IS may introduce bias >15%, method robustness may be compromised

Isotopic Purity Lower enrichment or under-labeled species cause positive quantification bias

• [1] KCAS Bio. The Value of Deuterated Internal Standards. Blog. URL: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ View Source
• [2] European Medicines Agency. Guideline on bioanalytical method validation. 2011. URL: https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation_en.pdf View Source

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 Procurement Evidence

Superior Mass Shift in LC-MS/MS

The incorporation of 11 deuterium atoms in 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 results in a nominal mass shift of +11 Da relative to its unlabeled counterpart (C₁₅H₁₉NO₂, MW 245.32) [1]. This larger mass differential provides a more distinct MS signal separation compared to analogs with fewer deuterium labels, such as the -d10 (MW 255.38, +10 Da shift) or -d6 (MW 251.35, +6 Da shift) [2] variants. The increased mass difference minimizes the risk of signal overlap between the isotopic envelope of the target analyte and the internal standard, a critical factor in achieving high specificity and low limits of quantification in complex biological matrices like plasma or urine [3].

Mass Shift Comparison

Head-to-head

+11 Da shift vs. +10 Da (-d10) and +6 Da (-d6)

Reported mass shift advantage supports reduced isotopic crosstalk in complex matrices

Theoretical mass calculation; analytical context from LC-MS/MS internal standard principles

Evidence Dimension	Nominal Mass Shift vs. Unlabeled Parent (C₁₅H₁₉NO₂, MW 245.32)
Target Compound Data	+11 Da (MW 256.38)
Comparator Or Baseline	1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d10 (+10 Da, MW 255.38) and 1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6 (+6 Da, MW 251.35)
Quantified Difference	+1 Da greater mass shift than the -d10 analog; +5 Da greater than the -d6 analog.
Conditions	Theoretical calculation based on molecular formula and isotopic substitution; analytical performance context from LC-MS/MS internal standard principles.

Why This Matters

A larger mass shift minimizes isotopic crosstalk, improving assay specificity and enabling more reliable quantification at lower concentrations.

• [1] MedChemExpress. 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11. Product Datasheet. URL: https://www.medchemexpress.eu/1-cyano-4-methoxyphenyl-ethyl-cyclohexanol-d11.html View Source
• [2] Pharmaffiliates. 1-(2-Cyano-1-(4-methoxyphenyl)ethyl)cyclohexanol-d6. Product Page. URL: https://www.pharmaffiliates.com/en/1020719-31-6-1-2-cyano-1-4-methoxyphenyl-ethyl-cyclohexanol-d6-pasti022960.html View Source
• [3] RSC Advances. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. 2023. DOI: 10.1039/D2RA08004A View Source

High Isotopic Purity for Accurate Quantitation

The performance of a deuterated internal standard is directly tied to its isotopic purity—the proportion of molecules fully labeled with the specified number of deuterium atoms. While vendors often report a minimum purity of 98% for deuterated compounds [1], the specific isotopic enrichment (atom% D) for 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 is a critical quality attribute. Lower purity, or the presence of under-labeled species, leads to an unwanted isotopic envelope that can overlap with the target analyte's signal, causing a positive bias in quantification [2]. In contrast, a non-deuterated internal standard (e.g., nadolol or fluoxetine) offers no correction for matrix effects, and its differing chemical properties can lead to variable recovery and ionization efficiency, resulting in method bias that can exceed 15% [3].

Quantitation Bias

Class-level

Surrogate IS bias >15% reported; under-labeled SIL-IS introduces positive bias

High isotopic purity may support accurate quantification for bioanalytical validation review

Class-level inference from LC-MS/MS method literature; verify lot-specific enrichment

Evidence Dimension	Quantification Bias Due to Internal Standard Mismatch
Target Compound Data	Minimized bias through co-elution and matrix effect correction (typical method CV <15% with SIL-IS).
Comparator Or Baseline	Non-deuterated surrogate internal standard (e.g., nadolol, fluoxetine) or under-labeled SIL-IS.
Quantified Difference	Surrogate IS can introduce bias >15% [3]. Under-labeled SIL-IS introduces positive bias proportional to isotopic impurity [2].
Conditions	LC-MS/MS analysis of venlafaxine and metabolites in human plasma.

Why This Matters

High isotopic purity ensures accurate, unbiased quantification, which is essential for passing stringent FDA and EMA bioanalytical method validation criteria.

• [1] MedChemExpress. 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11. Product Datasheet. URL: https://www.medchemexpress.eu/1-cyano-4-methoxyphenyl-ethyl-cyclohexanol-d11.html View Source
• [2] RSC Advances. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. 2023. DOI: 10.1039/D2RA08004A View Source
• [3] Patel BN, Sharma N, Sanyal M, Shrivastav PS. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma. J Pharm Biomed Anal. 2008;47(3):603-11. PMID: 18387768. View Source

Intermediate for N,O-Didesmethylvenlafaxine-d11

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 is specifically used as a direct intermediate in the synthesis of N,O-Didesmethylvenlafaxine-d11 , the deuterated form of a major venlafaxine metabolite. This is a distinct, targeted application compared to other deuterated intermediates like 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d10, which is also used as a labeled analog , but may yield a final product with different isotopic labeling (e.g., -d10 vs -d11). The choice of the -d11 intermediate allows for the creation of a metabolite internal standard with a specific, often desirable, mass increment, which can be crucial for multiplexed assays or when a larger mass shift is required to avoid interference from other co-eluting isobaric compounds [1].

Synthetic Intermediate

Head-to-head

-d11 intermediate yields N,O-Didesmethylvenlafaxine-d11 with +11 Da mass increment

Supports synthesis of a metabolite internal standard with distinct mass shift for multiplexed assays

Comparison with -d10 intermediate; selection may affect final labeling pattern

Evidence Dimension	Deuterium Label Count for Downstream Metabolite Synthesis
Target Compound Data	11 deuterium atoms (D11)
Comparator Or Baseline	1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d10 (10 deuterium atoms, D10)
Quantified Difference	+1 deuterium atom for a more pronounced mass shift in the final synthesized N,O-Didesmethylvenlafaxine.
Conditions	Use as a synthetic intermediate in organic chemistry.

Why This Matters

Selecting the -d11 intermediate provides access to a final deuterated metabolite standard with a +11 Da mass shift, offering greater flexibility in assay design.

• [1] Klamerus KJ, Maloney K, Rudolph RL, Sisenwine SF, Jusko WJ, Chiang ST. Introduction of a composite parameter to the pharmacokinetics of venlafaxine and its active O-desmethyl metabolite. J Clin Pharmacol. 1992;32(8):716-24. PMID: 1512335. View Source

1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 Procurement Scenarios

LC-MS/MS Quantification of Venlafaxine Metabolites

When developing and validating an LC-MS/MS method for the quantification of N,O-Didesmethylvenlafaxine (DDV) in human plasma, the use of its stable isotope-labeled analog, 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11, as an internal standard is critical. Its +11 Da mass shift provides clear separation from the target analyte's isotopic envelope, minimizing interference and enabling more accurate quantification, especially at lower concentration ranges (e.g., LLOQ of 2.0 ng/mL for ODV as established in similar venlafaxine metabolite assays [1]). This ensures the method meets stringent validation criteria for precision (CV <15%) and accuracy (bias within ±15%).

N,O-Didesmethylvenlafaxine-d11 Standard Synthesis

For laboratories requiring an in-house supply of N,O-Didesmethylvenlafaxine-d11, a primary metabolite of venlafaxine, 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 serves as the essential, direct synthetic precursor . Procuring this intermediate allows for the production of a deuterated metabolite with a +11 Da mass shift. This specific label provides a unique MS signature, which is advantageous for multi-analyte panels where other venlafaxine metabolites (e.g., ODV-d6, NDV-d3) are also quantified, preventing signal overlap and ensuring assay specificity [2].

Matrix Effect Correction in Pharmacokinetic Studies

In bioequivalence or pharmacokinetic studies involving venlafaxine, plasma samples exhibit significant inter-subject variability in matrix composition (e.g., lipids, proteins), which can cause severe ion suppression or enhancement in LC-MS/MS. A surrogate internal standard (e.g., nadolol) cannot fully correct for these effects, potentially leading to inaccurate estimation of pharmacokinetic parameters like AUC and Cmax [3]. 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11, as a SIL-IS, co-elutes with the target analyte and experiences identical ionization conditions, thereby normalizing the response and providing the reliable data required for regulatory submission [4].

Data Integrity in Venlafaxine Forensic Toxicology

In forensic or clinical toxicology, the accurate quantification of venlafaxine and its metabolites in post-mortem samples or patient plasma is crucial. The use of a deuterated internal standard like 1-(Cyano-(4-methoxyphenyl)ethyl)cyclohexanol-d11 is essential to correct for matrix effects from hemolyzed or decomposed samples. The FDA and other regulatory bodies expect robust methods that incorporate SIL-IS when available to ensure data reliability, and failure to do so can result in 483 citations for inadequate analytical procedures [4].

Application

Selection Property

Validation Focus

Venlafaxine metabolite quantification in human plasma research matrices

Deuterated SIL-IS with +11 Da mass shift

Matrix-effect correction and LLOQ endpoint review

Synthesis of N,O-Didesmethylvenlafaxine-d11 standard

-d11 intermediate with defined isotopic label

Isotopic integrity and final product characterization

Matrix effect correction in pharmacokinetic research

Co-eluting SIL-IS for matrix effect normalization

Accuracy and precision endpoint review in research matrices

Forensic toxicology research with complex specimens

Deuterated IS for robust matrix correction

Method robustness and data reliability review

• [1] Patel BN, Sharma N, Sanyal M, Shrivastav PS. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma. J Pharm Biomed Anal. 2008;47(3):603-11. PMID: 18387768. View Source
• [2] Liu W, Cai HL, Li HD. High performance liquid chromatography-electrospray ionization mass spectrometry (HPLC-MS/ESI) method for simultaneous determination of venlafaxine and its three metabolites in human plasma. J Chromatogr B Analyt Technol Biomed Life Sci. 2007;850(1-2):405-11. PMID: 17222591. View Source
• [3] Patel BN, Sharma N, Sanyal M, Shrivastav PS. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma. J Pharm Biomed Anal. 2008;47(3):603-11. PMID: 18387768. View Source
• [4] KCAS Bio. The Value of Deuterated Internal Standards. Blog. URL: https://kcasbio.com/blogs/the-value-of-deuterated-internal-standards/ View Source